Cas no 138741-54-5 (3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI))
138741-54-5 structure
Product Name:3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI)
CAS No:138741-54-5
MF:C6H8N2O3
MW:156.139321327209
CID:902379
Update Time:2026-04-29
3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI)
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Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.4A^2
Experimental Properties
- PSA: 89.35
3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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